Cas no 1261447-20-4 (6-Chloro-2'-(trifluoromethoxy)biphenyl-2-acetonitrile)

• Product Name: 6-Chloro-2'-(trifluoromethoxy)biphenyl-2-acetonitrile
• CAS No: 1261447-20-4
• MF: C₁₅H₉ClF₃NO
• MW: 311.686273336411
• CID: 4790708
• Update Time: 2025-05-20

6-Chloro-2'-(trifluoromethoxy)biphenyl-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2'-(trifluoromethoxy)biphenyl-2-acetonitrile

• Inchi： 1S/C15H9ClF3NO/c16-12-6-3-4-10(8-9-20)14(12)11-5-1-2-7-13(11)21-15(17,18)19/h1-7H,8H2
• InChI Key： GXMUCXFORTUDPK-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(CC#N)=C1C1C=CC=CC=1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 392
• XLogP3: 5
• Topological Polar Surface Area: 33

Additional information on 6-Chloro-2'-(trifluoromethoxy)biphenyl-2-acetonitrile

Introduction to 6-Chloro-2'-(trifluoromethoxy)biphenyl-2-acetonitrile (CAS No. 1261447-20-4)

6-Chloro-2'-(trifluoromethoxy)biphenyl-2-acetonitrile, with the chemical identifier CAS No. 1261447-20-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, featuring a biphenyl core with substituents including a chloro group and a trifluoromethoxy group, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The biphenyl structure is a common motif in many pharmacologically active agents due to its ability to facilitate molecular recognition and binding interactions with biological targets. In particular, the presence of the chloro group at the 6-position and the trifluoromethoxy group at the 2'-position introduces specific electronic and steric effects that can modulate the compound's reactivity and biological activity. These features are particularly relevant in the design of novel therapeutic agents where precise control over molecular structure is crucial.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated aromatic compounds in drug development. The introduction of fluorine atoms, such as those in the trifluoromethoxy group, can significantly alter the pharmacokinetic properties of a molecule, including its metabolic stability, lipophilicity, and cell membrane permeability. These attributes are essential for optimizing drug candidates for clinical use. The compound 6-Chloro-2'-(trifluoromethoxy)biphenyl-2-acetonitrile exemplifies this trend, as it serves as a versatile building block for synthesizing more complex and potent pharmaceuticals.

In addition to its pharmaceutical applications, this compound has shown promise in agrochemical research. The unique structural features of 6-Chloro-2'-(trifluoromethoxy)biphenyl-2-acetonitrile make it a potential precursor for developing novel pesticides and herbicides. These compounds are designed to target specific enzymes or receptors in pests, thereby providing effective crop protection while minimizing environmental impact. The ability to fine-tune the chemical properties of such agrochemicals through strategic substitution patterns is critical for addressing the growing challenges in global agriculture.

The synthesis of 6-Chloro-2'-(trifluoromethoxy)biphenyl-2-acetonitrile involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, including cross-coupling reactions and palladium-catalyzed transformations, are often employed to construct the biphenyl core and introduce the desired substituents. The efficiency of these synthetic routes is crucial for industrial-scale production, where cost-effectiveness and scalability are paramount.

Recent studies have also explored the computational modeling of 6-Chloro-2'-(trifluoromethoxy)biphenyl-2-acetonitrile to predict its biological activity and interactions with potential targets. Molecular docking simulations and quantum mechanical calculations have provided valuable insights into how structural modifications can influence receptor binding affinity and efficacy. These computational approaches complement experimental work by allowing researchers to rapidly screen large libraries of compounds and identify promising candidates for further investigation.

The safety profile of 6-Chloro-2'-(trifluoromethoxy)biphenyl-2-acetonitrile is another critical consideration in its application. While this compound is not classified as a hazardous material under standard regulatory guidelines, proper handling procedures must be followed to ensure worker safety. This includes using appropriate personal protective equipment (PPE) and working in well-ventilated areas to minimize exposure risks. As with all chemical compounds used in research and industry, adherence to good laboratory practices (GLP) is essential for maintaining safety standards.

The future prospects for 6-Chloro-2'-(trifluoromethoxy)biphenyl-2-acetonitrile are promising, given its versatility as a synthetic intermediate. Ongoing research continues to uncover new applications for this compound in both pharmaceuticals and agrochemicals. Collaborative efforts between academia and industry are likely to drive further innovation, leading to the development of novel molecules with enhanced therapeutic benefits.

In conclusion, 6-Chloro-2'-(trifluoromethoxy)biphenyl-2-acetonitrile (CAS No. 1261447-20-4) is a multifaceted compound with significant potential in drug discovery and agricultural science. Its unique structural features, combined with recent advances in synthetic chemistry and computational modeling, make it a valuable asset for researchers seeking to develop new bioactive molecules. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in addressing global health and agricultural challenges.